[4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone

• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: [4-[(2-methoxyphenyl)methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C17H20N2O2S/c1-21-15-6-3-2-5-14(15)13-18-8-10-19(11-9-18)17(20)16-7-4-12-22-16/h2-7,12H,8-11,13H2,1H3
• InChI Key: XNFUTTJOPVPKJC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1CN2CCN(CC2)C(=O)C3=CC=CS3

Description

[4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone, also known as MBPM, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of [4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of enzymes involved in cancer cell growth and inflammation, as well as modulate neurotransmitter activity in the brain. [4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone also has antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
[4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has been shown to have a range of biochemical and physiological effects. In cancer research, it has been found to inhibit the activity of enzymes involved in cancer cell growth, as well as induce apoptosis. In inflammation research, it has been shown to reduce the production of inflammatory cytokines and reduce pain. In neurological research, it has been found to improve cognitive function and have neuroprotective effects.

Advantages and Limitations for Lab Experiments

[4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has several advantages for lab experiments, including its synthetic availability and potential therapeutic applications. However, there are also limitations to its use in lab experiments, including its potential toxicity and lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on [4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone. One area of research is to further investigate its mechanism of action and identify specific pathways involved in its therapeutic effects. Another area of research is to explore its potential as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, research could focus on developing more efficient synthesis methods for [4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone and identifying analogs with improved therapeutic properties.
In conclusion, [4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone is a synthetic compound with potential as a therapeutic agent for various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the therapeutic potential of [4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone and identify specific pathways involved in its activity.

Synthesis Methods

The synthesis of [4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone involves a series of chemical reactions that result in the formation of the final compound. The starting materials for the synthesis are 2-thiophenecarboxylic acid and 2-(2-methoxyphenyl)ethylamine. These compounds are reacted with thionyl chloride to form the corresponding acid chloride and amine hydrochloride. The acid chloride and amine hydrochloride are then reacted together in the presence of triethylamine to form [4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone.

Scientific Research Applications

[4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has been investigated for its potential as a therapeutic agent in various scientific research studies. It has been shown to have activity against a range of diseases, including cancer, inflammation, and neurological disorders. In cancer research, [4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In inflammation research, [4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has been shown to reduce inflammation and pain. In neurological research, [4-(2-Methoxy-benzyl)-piperazin-1-yl]-thiophen-2-yl-methanone has been found to have neuroprotective effects and improve cognitive function.